Cas no 922932-74-9 (N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide)
N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,3-dichlorophenyl)-2-((6-(furan-2-yl)pyridazin-3-yl)thio)acetamide
- 922932-74-9
- CCG-292121
- N-(2,3-dichlorophenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide
- AKOS024467164
- SR-01000916393
- F2787-0047
- N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide
- SR-01000916393-1
- N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide
-
- Inchi: 1S/C16H11Cl2N3O2S/c17-10-3-1-4-12(16(10)18)19-14(22)9-24-15-7-6-11(20-21-15)13-5-2-8-23-13/h1-8H,9H2,(H,19,22)
- InChI Key: SLICVOWVBPCASJ-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1NC(CSC1=CC=C(C2=CC=CO2)N=N1)=O)Cl
Computed Properties
- Exact Mass: 378.9949032g/mol
- Monoisotopic Mass: 378.9949032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 93.3Ų
N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2787-0047-2μmol |
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
922932-74-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2787-0047-5μmol |
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
922932-74-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2787-0047-10μmol |
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
922932-74-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2787-0047-20μmol |
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
922932-74-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2787-0047-1mg |
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
922932-74-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2787-0047-2mg |
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
922932-74-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2787-0047-3mg |
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
922932-74-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2787-0047-4mg |
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
922932-74-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2787-0047-5mg |
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
922932-74-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2787-0047-10mg |
N-(2,3-dichlorophenyl)-2-{[6-(furan-2-yl)pyridazin-3-yl]sulfanyl}acetamide |
922932-74-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide
Research Briefing on N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS: 922932-74-9)
In recent years, the compound N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS: 922932-74-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug design. The presence of a furan-2-yl pyridazine core coupled with a dichlorophenyl acetamide moiety suggests a versatile pharmacophore capable of interacting with multiple biological targets.
Recent studies have focused on elucidating the mechanistic pathways through which this compound exerts its biological effects. One notable area of investigation is its role as a modulator of kinase activity. Preliminary in vitro assays have demonstrated that N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide exhibits selective inhibition against certain tyrosine kinases, which are implicated in various proliferative diseases. The compound's ability to disrupt signal transduction pathways has positioned it as a promising candidate for further development in oncology.
Structural-activity relationship (SAR) studies have been instrumental in optimizing the efficacy and selectivity of this compound. Researchers have synthesized a series of analogs to explore the impact of substituent variations on the furan and pyridazine rings. These efforts have revealed that the dichlorophenyl group is critical for maintaining high binding affinity, while modifications to the thioacetamide linker can fine-tune pharmacokinetic properties. Computational modeling and X-ray crystallography have further provided insights into the binding interactions at the atomic level, facilitating rational drug design.
In addition to its kinase inhibitory properties, N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide has shown potential in anti-inflammatory applications. Recent in vivo studies using murine models have reported significant reductions in pro-inflammatory cytokine levels following treatment with this compound. These findings suggest a dual mechanism of action, making it a compelling subject for multi-target drug development strategies.
Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through advanced formulation techniques and further preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the development timeline.
In conclusion, N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide represents a chemically and biologically intriguing molecule with broad therapeutic potential. Ongoing research continues to uncover its multifaceted roles in disease modulation, paving the way for innovative treatment options. Future studies should focus on expanding the scope of its applications and refining its pharmacological profile to meet clinical standards.
922932-74-9 (N-(2,3-dichlorophenyl)-2-{6-(furan-2-yl)pyridazin-3-ylsulfanyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)